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Compound of Interest

Compound Name: Thalidomide-O-PEG2-Acid

Cat. No.: B15621701 Get Quote

Technical Support Center: Thalidomide-O-PEG2-
Acid
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling Thalidomide-O-PEG2-Acid, along

with troubleshooting guides and frequently asked questions (FAQs) for its use in experimental

settings.

Summary of Product Information
The following table summarizes key quantitative data for Thalidomide-O-PEG2-Acid.
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Parameter Value Source(s)

Molecular Weight 434.4 g/mol [1][2]

CAS Number 2488752-64-1 [1][2]

Purity Typically ≥95% - 98% [1][2][3]

Appearance Off-white to white solid [4]

Long-term Storage -20°C [1][2][5]

Short-term Storage 0 - 4°C (days to weeks) [5]

Shipping Condition Ambient Temperature [1][5]

Solubility DMSO, DMF [1][2]

Stability At least 6 months at -20°C [2]

Frequently Asked Questions (FAQs)
Q1: How should I store Thalidomide-O-PEG2-Acid upon receipt?

A1: Upon receipt, Thalidomide-O-PEG2-Acid should be stored at -20°C for long-term stability.

[1][2][5] For short-term use (days to weeks), it can be kept at 0 - 4°C.[5] The compound is

typically shipped at ambient temperature, which is sufficient for the duration of transit.[1][5]

Q2: What solvents should I use to dissolve Thalidomide-O-PEG2-Acid?

A2: Thalidomide-O-PEG2-Acid is soluble in organic solvents such as dimethyl sulfoxide

(DMSO) and dimethylformamide (DMF).[1][2]

Q3: What are the primary safety precautions when handling this compound?

A3: Due to its thalidomide component, a known teratogen, strict safety protocols are necessary.

[6][7] Always handle this compound in a well-ventilated area, preferably within a chemical fume

hood.[7][8] Personal protective equipment (PPE), including double nitrile gloves, a lab coat,

and safety goggles, should be worn at all times.[7] Avoid inhalation of dust and direct contact

with skin and eyes.[6][8]
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Q4: How does Thalidomide-O-PEG2-Acid function as part of a PROTAC?

A4: Thalidomide-O-PEG2-Acid is a building block for creating Proteolysis Targeting Chimeras

(PROTACs).[1][5][9] It contains the thalidomide moiety, which binds to the E3 ubiquitin ligase

Cereblon (CRBN), and a PEG2 linker with a terminal carboxylic acid.[4][9] This allows for its

conjugation to a ligand that binds to a target protein of interest. The resulting PROTAC

molecule brings the target protein into proximity with the E3 ligase, leading to ubiquitination and

subsequent degradation of the target protein by the proteasome.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15621701?utm_src=pdf-body-img
https://www.benchchem.com/product/b15621701?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Thalidomide-O-PEG2-Acid, 2488752-64-1 | BroadPharm [broadpharm.com]

2. bpsbioscience.com [bpsbioscience.com]

3. tenovapharma.com [tenovapharma.com]

4. lumiprobe.com [lumiprobe.com]

5. medkoo.com [medkoo.com]

6. packageinserts.bms.com [packageinserts.bms.com]

7. benchchem.com [benchchem.com]

8. targetmol.com [targetmol.com]

9. Thalidomide-O-PEG2-Acid | AxisPharm [axispharm.com]

To cite this document: BenchChem. [Best practices for storing and handling Thalidomide-O-
PEG2-Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621701#best-practices-for-storing-and-handling-
thalidomide-o-peg2-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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